2-Phenyloxazol-4(5H)-one

• Molecular Formula: C9H7NO2
• Molecular Weight: 161.16 g/mol
• IUPAC Name: 2-phenyl-1,3-oxazol-4-one
• InChI: InChI=1S/C9H7NO2/c11-8-6-12-9(10-8)7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key: MXSNMTWBFYVXEC-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N=C(O1)C2=CC=CC=C2

Description

2-Phenyloxazol-4(5H)-one is a useful research compound. Its molecular formula is C9H7NO2 and its molecular weight is 161.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of benzoyl isocyanate (2 g, 12.2 mmol) in acetonitrile (40 mL) was added rapidly (diazomethyl)trimethylsilane (2M solution in hexane, 7.34 mL, 14.7 mmol) at 0-5° C., whereby the temperature rose to 15° C. (bubbling). The mixture was stirred at 0-5° C. for 1 h. Following solvent evaporation, the product was obtained after purification by flash chromatography (using silica gel and an ethyl acetate/heptane gradient) as yellow solid (1.84 g with 90% purity, 10.3 mmol, 84.0%) which was used without further purification for the next step.